Cas no 1214338-91-6 (2-(Difluoromethyl)-1-fluoro-3-nitrobenzene)

• Product Name: 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene
• CAS No: 1214338-91-6
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4986230
• Update Time: 2025-10-28

2-(Difluoromethyl)-1-fluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1-fluoro-3-nitrobenzene
• ZB1347
• 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene

• Inchi： 1S/C7H4F3NO2/c8-4-2-1-3-5(11(12)13)6(4)7(9)10/h1-3,7H
• InChI Key： CQDDWMMZQFGKLU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene

Introduction to 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene (CAS No: 1214338-91-6)

2-(Difluoromethyl)-1-fluoro-3-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No) 1214338-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and fluorinated substituents. The structural arrangement of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene consists of a benzene ring substituted with a nitro group at the 3-position, a fluorine atom at the 1-position, and a difluoromethyl group at the 2-position. This specific configuration contributes to its reactivity and makes it a versatile building block for further chemical modifications. The presence of both fluorine and nitro groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations that are pivotal in drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene exemplifies this trend, as its fluorinated moieties can significantly influence the pharmacokinetic and pharmacodynamic properties of derived molecules. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene is its role as a precursor in the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmaceuticals. The nitro group can be reduced to an amine, enabling further derivatization into more complex structures. Additionally, the difluoromethyl group is known to enhance lipophilicity and metabolic resistance, which are critical factors in drug design.

Recent advancements in synthetic methodologies have further expanded the applications of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in introducing additional functional groups at specific positions on the benzene ring. These techniques have allowed chemists to tailor the compound's properties for targeted biological activities. For example, researchers have utilized these methods to generate derivatives with potent anticancer effects by incorporating additional aromatic or heteroaromatic rings.

The pharmaceutical industry has been particularly keen on exploring the potential of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene due to its structural similarity to known bioactive molecules. Preclinical studies have indicated that certain derivatives exhibit promising activities against kinases and other enzymes involved in tumor growth and progression. The ability to modify its structure while retaining key pharmacophoric elements has made it an attractive scaffold for medicinal chemists.

Moreover, agrochemical researchers have also recognized the value of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene in developing novel pesticides and herbicides. The presence of electron-withdrawing groups like the nitro and difluoromethyl substituents enhances its interaction with biological targets in pests, leading to improved efficacy. Recent patents and scientific literature highlight its use in synthesizing compounds that exhibit potent insecticidal properties while maintaining environmental safety profiles.

The synthesis of 2-(Difluoromethyl)-1-fluoro-3-nitrobenzene itself is an intriguing challenge that has driven innovation in organic chemistry. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent reports have introduced more efficient routes, including catalytic methods that reduce reaction times and minimize waste generation. These advancements align with global efforts toward sustainable chemistry practices.

In conclusion,2-(Difluoromethyl)-1-fluoro-3-nitrobenzene (CAS No: 1214338-91-6) is a multifaceted compound with significant potential across multiple sectors of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse functionalization strategies. As our understanding of fluorinated compounds continues to grow,2-(Difluoromethyl)-1-fluoro-3-nitrobenzene is poised to play an even greater role in future discoveries.